7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol

• IUPAC Name: 7-[(5-bromo-2-methoxyphenyl)-(pyridin-2-ylamino)methyl]-5-chloroquinolin-8-ol
• InChI: InChI=1S/C22H17BrClN3O2/c1-29-18-8-7-13(23)11-15(18)20(27-19-6-2-3-9-25-19)16-12-17(24)14-5-4-10-26-21(14)22(16)28/h2-12,20,28H,1H3,(H,25,27)
• InChI Key: FIXWEYLSDBHGRU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C(C2=CC(=C3C=CC=NC3=C2O)Cl)NC4=CC=CC=N4
• Molecular Formula: C22H17BrClN3O2
• Molecular Weight: 470.7 g/mol

Description

7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol, also known as BPIQ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPIQ is a quinoline derivative that possesses remarkable biological activities, including antimicrobial, antiviral, anticancer, and antitumor properties.

Mechanism of Action

The mechanism of action of 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol is not fully understood; however, it is believed to involve the inhibition of various enzymes and proteins involved in cellular processes. 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol has been shown to inhibit the activity of DNA topoisomerase II, an enzyme involved in DNA replication and transcription, leading to DNA damage and cell death. 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol has also been found to inhibit the activity of protein kinase C, an enzyme involved in cell signaling pathways, leading to the inhibition of cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol has been shown to have various biochemical and physiological effects on cells and tissues. 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol induces DNA damage and cell cycle arrest in cancer cells, leading to apoptosis. 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol also inhibits the migration and invasion of cancer cells, which are essential for tumor metastasis. Moreover, 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol has been found to modulate the immune response by enhancing the production of cytokines and chemokines, leading to the activation of immune cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol in lab experiments is its broad-spectrum activity against various microorganisms and cancer cells. 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol is also easy to synthesize and purify, making it readily available for research purposes. However, one of the limitations of using 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol is its potential toxicity towards normal cells, which requires careful optimization of the dosage and exposure time.

Future Directions

There are several future directions for the research on 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol. One of the areas of interest is the development of 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol-based drug delivery systems for targeted cancer therapy. Another direction is the investigation of the synergistic effects of 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol with other drugs or compounds to enhance its therapeutic potential. Furthermore, the development of 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol derivatives with improved pharmacokinetic properties and reduced toxicity is an area of active research. Finally, the use of 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol as a fluorescent probe for the detection of other biomolecules and chemical species is an area of potential application.

Scientific Research Applications

7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol has been extensively investigated for its potential applications in various scientific fields. In the field of medicine, 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol has shown promising results as an antimicrobial agent against various bacterial and fungal strains. It has also exhibited potent antiviral activity against herpes simplex virus and hepatitis B virus. Moreover, 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol has demonstrated significant anticancer and antitumor activities by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.
In addition to its medicinal applications, 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol has also been studied for its potential use in the field of materials science. 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol has been incorporated into metal-organic frameworks (MOFs) to enhance their catalytic activity towards various chemical reactions. Furthermore, 7-[(5-bromo-2-methoxyphenyl)(2-pyridinylamino)methyl]-5-chloro-8-quinolinol has been used as a fluorescent probe for the detection of metal ions in water and biological samples.